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Compound of Interest

Compound Name: JNJ-20788560

Cat. No.: B15616582 Get Quote

JNJ-20788560 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of JNJ-20788560.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for JNJ-20788560 powder?

For long-term stability, JNJ-20788560 in its solid (powder) form should be stored at -20°C.

Under these conditions, the compound is stable for up to three years.[1]

Q2: How should I store JNJ-20788560 once it is dissolved in a solvent?

The stability of JNJ-20788560 in solution is dependent on the storage temperature. For

solutions, it is recommended to store them at -80°C for a stability of up to one year.[2] Shorter-

term storage at -20°C is possible for up to one month.[1]

Q3: What is the recommended solvent for dissolving JNJ-20788560?

JNJ-20788560 is soluble in DMSO.[2] A concentration of 3.89 mg/mL (10.01 mM) can be

achieved, and sonication is recommended to aid in dissolution.[2]

Q4: How is JNJ-20788560 typically shipped?

Shipping conditions for JNJ-20788560 can vary. It may be shipped at ambient temperature or

with blue ice.[1][2] In the continental US, it is often shipped at room temperature.[1]
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Q5: What is the appearance of JNJ-20788560?

JNJ-20788560 is a solid that appears as an off-white to light yellow powder.[1]

Troubleshooting Guide
Issue: I am having trouble dissolving JNJ-20788560.

Solution 1: Use the recommended solvent. Ensure you are using DMSO as the solvent.[2]

Solution 2: Apply sonication. Sonication is recommended to facilitate the dissolution of JNJ-
20788560 in DMSO.[2]

Solution 3: Check the concentration. Do not attempt to exceed the known solubility limit of

3.89 mg/mL (10.01 mM) in DMSO.[2]

Issue: I am concerned about the stability of my JNJ-20788560 sample.

Check storage conditions: Verify that the compound has been stored according to the

recommendations (powder at -20°C, solutions at -80°C or -20°C for shorter periods).[1][2]

Visual inspection: Examine the compound for any changes in color or appearance from its

typical off-white to light yellow solid form.[1]

Consider the age of the stock: If the compound has been stored for longer than the

recommended duration (3 years for powder, 1 year for solutions at -80°C), its stability may

be compromised.[1][2]

Data Summary
Table 1: Recommended Storage Conditions for JNJ-20788560

Form Storage Temperature Duration of Stability

Powder -20°C 3 years[1]

In Solvent -80°C 1 year[2]

In Solvent -20°C 1 month[1]
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Table 2: Solubility of JNJ-20788560

Solvent Concentration Notes

DMSO 3.89 mg/mL (10.01 mM) Sonication is recommended[2]

Experimental Protocols
While specific experimental protocols for stability testing of JNJ-20788560 are not publicly

available, a general approach to assess compound stability would involve:

Preparation of Stock Solutions: Dissolve JNJ-20788560 in DMSO to the desired

concentration, utilizing sonication to ensure complete dissolution.

Storage under Varied Conditions: Aliquot the stock solution and store under different

conditions (e.g., varying temperatures, light exposure) for defined periods.

Analysis: At each time point, analyze the samples using a suitable analytical method, such

as High-Performance Liquid Chromatography (HPLC), to quantify the amount of intact JNJ-
20788560 and detect any potential degradation products.

Data Evaluation: Compare the results from the stored samples to a freshly prepared

standard to determine the percentage of degradation over time under each storage

condition.
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JNJ-20788560 Storage and Handling Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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